Cas no 1806905-79-2 (Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate)
Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate
-
- Inchi: 1S/C11H10F2N2O3/c1-2-18-10(17)4-7-6(5-14)9(16)3-8(15-7)11(12)13/h3,11H,2,4H2,1H3,(H,15,16)
- InChI Key: LAVIIISLYRPRJK-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C(C#N)=C(CC(=O)OCC)N1)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 486
- XLogP3: 0.9
- Topological Polar Surface Area: 79.2
Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029044758-250mg |
Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate |
1806905-79-2 | 97% | 250mg |
$950.40 | 2022-03-31 | |
| Alichem | A029044758-500mg |
Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate |
1806905-79-2 | 97% | 500mg |
$1,711.50 | 2022-03-31 | |
| Alichem | A029044758-1g |
Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate |
1806905-79-2 | 97% | 1g |
$3,099.20 | 2022-03-31 |
Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate
Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate (CAS No. 1806905-79-2): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1806905-79-2, represents a significant compound in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core structure modified with cyano, difluoromethyl, and hydroxyl functional groups, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry.
The molecular architecture of Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of the cyano group (-CN) introduces a site for further functionalization, while the difluoromethyl (-CF2) moiety enhances metabolic stability and binding affinity in biological targets. Additionally, the hydroxyl group (-OH) provides a reactive site for esterification or etherification reactions, broadening its synthetic utility.
In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate align well with the requirements for such drug candidates. For instance, the difluoromethyl group is frequently incorporated into small-molecule inhibitors due to its ability to improve pharmacokinetic properties, including bioavailability and duration of action.
One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors, which are pivotal in oncology research. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer progression. By serving as a precursor for more complex molecules, Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate enables chemists to design highly specific inhibitors with improved selectivity and reduced side effects.
The hydroxyl and cyano groups on the pyridine ring provide multiple points of interaction for medicinal chemists to explore during lead optimization. These functional handles allow for the facile introduction of additional substituents that can fine-tune the pharmacological properties of the final drug candidates. For example, alkylation or acylation reactions can be performed on the hydroxyl group to introduce polar or non-polar side chains, thereby modulating solubility and membrane permeability.
Moreover, the incorporation of fluorine atoms into drug molecules has been well-documented to enhance their binding affinity to biological targets. The electron-withdrawing nature of fluorine atoms can influence both the electronic distribution and steric environment around critical binding sites on proteins or nucleic acids. This property is particularly valuable in designing molecules that require high specificity for their intended biological activity.
Recent advancements in computational chemistry have further facilitated the use of Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate as a building block for drug discovery. Molecular modeling techniques allow researchers to predict how different modifications will affect the compound's interactions with biological targets. This predictive capability has significantly accelerated the process of identifying promising lead compounds and optimizing their efficacy.
The pharmaceutical industry continues to invest heavily in innovative synthetic methodologies to streamline drug development pipelines. The versatility of Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate as an intermediate makes it an indispensable tool for synthetic chemists working on next-generation therapeutics. Its ability to undergo a wide range of chemical transformations while maintaining structural integrity ensures its continued relevance in both academic and industrial research settings.
In conclusion, Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate (CAS No. 1806905-79-2) stands out as a critical component in modern pharmaceutical synthesis. Its unique structural features and reactivity profile make it an invaluable intermediate for developing novel therapeutic agents targeting various diseases. As research progresses and new methodologies emerge, this compound will undoubtedly play an even more significant role in advancing drug discovery and development efforts worldwide.
1806905-79-2 (Ethyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)